Cas no 872277-66-2 (2-chloro-5-methyl-3-nitrobenzene-1-sulfonamide)

• Product Name: 2-chloro-5-methyl-3-nitrobenzene-1-sulfonamide
• CAS No: 872277-66-2
• MF: C₇H₇ClN₂O₄S
• MW: 250.659479379654
• MDL: MFCD18897549
• CID: 5001760
• PubChem ID: 63839177
• Update Time: 2025-10-29

2-chloro-5-methyl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methyl-3-nitrobenzenesulfonamide
• 2-chloro-5-methyl-3-nitrobenzene-1-sulfonamide

• MDL： MFCD18897549
• Inchi： 1S/C7H7ClN2O4S/c1-4-2-5(10(11)12)7(8)6(3-4)15(9,13)14/h2-3H,1H3,(H2,9,13,14)
• InChI Key： PQMDQFNDBAAYBJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)C=C1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 1.3
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-5-methyl-3-nitrobenzene-1-sulfonamide

2-Chloro-5-Methyl-3-Nitrobenzene-1-Sulfonamide (CAS No: 872277-66-2)

The compound 2-chloro-5-methyl-3-nitrobenzene-1-sulfonamide (CAS No: 872277-66-2) is a sulfonamide derivative with a unique combination of functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound belongs to the broader category of aromatic sulfonamides, which are widely studied for their potential applications in drug design, agrochemicals, and advanced materials.

Sulfonamides are known for their versatility in chemical synthesis due to the electron-withdrawing nature of the sulfonamide group (-SO₂NH₂). In the case of 2-chloro-5-methyl-3-nitrobenzene-1-sulfonamide, the presence of chlorine, methyl, and nitro groups at specific positions on the benzene ring introduces additional electronic and steric effects, which can significantly influence its reactivity and properties. Recent studies have highlighted the importance of such substituents in modulating the physicochemical properties of aromatic compounds, particularly in terms of solubility, stability, and bioavailability.

The synthesis of 872277-66-2 typically involves multi-step reactions, often starting from benzene derivatives and incorporating the desired substituents through electrophilic substitution or other advanced methodologies. The introduction of the sulfonamide group is a critical step, often achieved via nucleophilic aromatic substitution or coupling reactions under controlled conditions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, with recent advancements in catalytic systems showing promising results.

In terms of applications, 872277-66-2 has shown potential in several areas. In pharmaceutical chemistry, sulfonamides are often explored as scaffolds for drug molecules due to their ability to interact with biological targets such as enzymes and receptors. The presence of electron-withdrawing groups like nitro and chlorine in this compound can enhance its binding affinity to specific protein pockets, making it a candidate for further drug discovery efforts. Recent studies have also investigated its role as an intermediate in the synthesis of more complex molecules with therapeutic potential.

Another area where 872277-66-2 has garnered attention is in materials science. The compound's electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) or light-emitting diodes (LEDs). The sulfonamide group contributes to charge transport properties, while the substituents on the benzene ring can fine-tune these characteristics for specific applications. Ongoing research is focused on understanding how these substituents influence the compound's electronic behavior at the molecular level.

From an environmental perspective, understanding the fate and transport of 872277-66-2 in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational modeling techniques to predict its biodegradation pathways and bioaccumulation potential. These findings are essential for guiding safe handling practices and regulatory decisions regarding this compound.

In conclusion, 872277-66-4 (commonly referred to as 8-chloro-N-(5-methylbenzenesulfonyl)-4-nitroaniline) is a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups provides a platform for exploring novel chemical reactions, designing advanced materials, and developing innovative therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.